2-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one

• IUPAC Name: 2-methyl-5,6-dihydro-4H-1,3-benzothiazol-7-one
• InChI: InChI=1S/C8H9NOS/c1-5-9-6-3-2-4-7(10)8(6)11-5/h2-4H2,1H3
• InChI Key: QFTUPSZZEJQOJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C(=O)CCC2
• Molecular Formula: C8H9NOS
• Molecular Weight: 167.23 g/mol
• CAS RN: 17583-14-1

Description

“2-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one” is a chemical compound. It is a brown-colored compound. The compound has a molecular weight of 167.23.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It has a melting point of 29-30 degrees Celsius. .

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H319, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), not eating, drinking or smoking when using this product (P270), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others.

Synthesis routes and methods I

Procedure details

w To a solution of 2-bromo-cyclohexane-1,3-dione (20 g, 0.105 mol) in pyridine (150 mL) was added thioacetamide (7.9 g, 0.105 mol) and the mixture was stirred at 50° C. After 16 h the solvent was removed under vacuum. 10% aq NaCl solution (150 mL) was added and the product was extracted with CH2Cl2 (4×100 mL). The organic extracts were washed with additional 10% aq NaCl solution (2×100 mL) before being dried, filtered, and concentrated under vacuum. The dark viscous oil obtained was purified using a Kugelrohr distillation unit to afford the product as a yellow oil (6.97 g, 40%): 1H-NMR (CDCl3): δ 3.02 (t, 2H, J 6.1, CH2), 2.75 (s, 3H, CH3), 2.61 (t, 2H, J 6.1, CH2), 2.21 (qu, 2H, J 6.1, CH2). 13C-NMR (CDCl3): δ 192.1, 173.3, 166.8, 130.9, 37.8, 27.1, 23.1, 20.0. MS (ESI+): m/z 168.03 (M+H)+.

Synthesis routes and methods II

Procedure details

To a solution of ethanethioamide (0.75 g, 10 mmol) in ethanol (20 mL) at room temperature was added 2-bromocyclohexane-1,3-dione (1.9 g, 10 mmol) in portions. The reaction solution was refluxed for 2 hours while stirring. After removal of solvents, the residue was diluted with water and washed with diethyl ether. The separated aqueous layer was basified with sodium carbonate solution. The resulting solid was collected by vacuum filtration, rinsed with water. The solid was suspended in methanol and followed by evaporation to dryness to produce the title compound.